molecular formula C17H16O4 B8630839 Benzhydryl 4-hydroxy-3-oxobutanoate CAS No. 90712-13-3

Benzhydryl 4-hydroxy-3-oxobutanoate

Cat. No. B8630839
CAS RN: 90712-13-3
M. Wt: 284.31 g/mol
InChI Key: WJQYNGYKLDTKEB-UHFFFAOYSA-N
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Description

Benzhydryl 4-hydroxy-3-oxobutanoate is a useful research compound. Its molecular formula is C17H16O4 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzhydryl 4-hydroxy-3-oxobutanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzhydryl 4-hydroxy-3-oxobutanoate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

90712-13-3

Product Name

Benzhydryl 4-hydroxy-3-oxobutanoate

Molecular Formula

C17H16O4

Molecular Weight

284.31 g/mol

IUPAC Name

benzhydryl 4-hydroxy-3-oxobutanoate

InChI

InChI=1S/C17H16O4/c18-12-15(19)11-16(20)21-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,17-18H,11-12H2

InChI Key

WJQYNGYKLDTKEB-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)CC(=O)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-bromo-3-ketobutyric acid diphenylmethyl ester (2b, 11.4 g, 32.8 millimoles) in methanol dried with Molecular Sieves is added sodium formate (3.40 g, 50.0 millimoles), and the mixture is refluxed for 4 hours. The reaction mixture is filtered to remove solid material concentrated under reduced pressure, and extracted with ethyl acetate. The extract is washed with water, dried over magnesium sulfate and evaporated to remove the solvent. The residue is purified by chromatography over Lobar® column B using a mixture of benzene and ethyl acetate (3:1) as eluting solvent to afford the title compound (3b, 4.39 g, 47%).
Name
4-bromo-3-ketobutyric acid diphenylmethyl ester
Quantity
11.4 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
3.4 g
Type
reactant
Reaction Step Two
Yield
47%

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